Cas no 2229349-79-3 ((hex-5-yn-2-yl)cyclopropane)

• Product Name: (hex-5-yn-2-yl)cyclopropane
• CAS No: 2229349-79-3
• MF: C₉H₁₄
• MW: 122.207462787628
• CID: 6615827
• PubChem ID: 165685122
• Update Time: 2025-07-01

(hex-5-yn-2-yl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• (hex-5-yn-2-yl)cyclopropane
• EN300-1731257
• 2229349-79-3

• Inchi： 1S/C9H14/c1-3-4-5-8(2)9-6-7-9/h1,8-9H,4-7H2,2H3
• InChI Key： SZMQANSZCAHILD-UHFFFAOYSA-N
• SMILES： C1(C(C)CCC#C)CC1

Computed Properties

• Exact Mass: 122.109550447g/mol
• Monoisotopic Mass: 122.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Additional information on (hex-5-yn-2-yl)cyclopropane

Comprehensive Overview of (hex-5-yn-2-yl)cyclopropane (CAS No. 2229349-79-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry, (hex-5-yn-2-yl)cyclopropane (CAS No. 2229349-79-3) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by a cyclopropane ring fused with a hex-5-yn-2-yl side chain, serves as a valuable building block in synthetic chemistry, pharmaceutical research, and material science. Its alkyne functionality and strained three-membered ring make it a subject of interest for researchers exploring novel reaction pathways and functional materials.

The growing demand for high-performance intermediates in drug discovery has propelled the study of (hex-5-yn-2-yl)cyclopropane. Recent trends highlight its role in click chemistry reactions, where its terminal alkyne group enables efficient conjugation with azides—a technique widely adopted in bioconjugation and polymer science. Additionally, its strained ring system offers intriguing reactivity patterns, making it a candidate for catalysis and ligand design in asymmetric synthesis.

From an industrial perspective, CAS No. 2229349-79-3 aligns with the push toward sustainable chemistry. Researchers are investigating its potential in green solvent systems and bio-based materials, addressing global concerns about environmental impact. Its compatibility with flow chemistry setups further enhances its appeal for scalable production, a topic frequently searched in AI-driven synthesis optimization platforms.

Analytical techniques such as NMR spectroscopy and mass spectrometry confirm the purity and stability of (hex-5-yn-2-yl)cyclopropane, critical for applications requiring precise molecular control. The compound’s low toxicity profile (as per preliminary studies) also positions it favorably for life sciences applications, including proteomics and diagnostic reagent development.

Emerging discussions in academic forums and patent filings reveal innovative uses of this compound, such as in metal-organic frameworks (MOFs) for gas storage or as a precursor for advanced coatings. These developments resonate with search trends around next-gen materials and energy storage solutions, underscoring its multidisciplinary relevance.

In summary, (hex-5-yn-2-yl)cyclopropane (CAS No. 2229349-79-3) exemplifies the intersection of structural ingenuity and practical utility. As industries prioritize molecular diversity and process efficiency, this compound is poised to play a pivotal role in shaping future innovations across chemistry-driven sectors.